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Compound of Interest

Compound Name: isocudraniaxanthone B

Cat. No.: B043953

Isocudraniaxanthone B: A Technical Guide for
Researchers

An In-depth Examination of a Promising Bioactive Xanthone
CAS Number: 199851-52-0[1][2] Molecular Formula: C19H1806[1][2]

This technical guide provides a comprehensive overview of isocudraniaxanthone B, a
prenylated xanthone with significant potential in drug discovery and development. This
document is intended for researchers, scientists, and professionals in the pharmaceutical and
biotechnology sectors.

Introduction

Isocudraniaxanthone B is a naturally occurring xanthone, a class of heterocyclic compounds
known for their diverse biological activities. It has been isolated from plant species such as
Calophyllum caledonicum. While research specifically on isocudraniaxanthone B is emerging,
the broader family of xanthones, particularly those isolated from the root bark of Cudrania
tricuspidata, has been extensively studied, revealing a wide range of pharmacological effects,
including anticancer, anti-inflammatory, and neuroprotective properties.[3][4][5] This guide
synthesizes the available data on isocudraniaxanthone B and related compounds to provide
a detailed resource for future research.
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Chemical Structure:

Caption: Chemical structure of Isocudraniaxanthone B.

Biological Activities and Therapeutic Potential

While direct studies on isocudraniaxanthone B are limited, research on analogous xanthones
provides a strong indication of its potential therapeutic applications.

Anticancer Activity

Numerous xanthones isolated from Cudrania tricuspidata have demonstrated significant
cytotoxic effects against various human tumor cell lines.[6][7] The proposed mechanism of
action for many of these compounds involves the induction of apoptosis (programmed cell
death). Studies on related compounds suggest that isocudraniaxanthone B may inhibit
cancer cell proliferation and trigger apoptotic pathways.

Anti-inflammatory Activity

Xanthone derivatives have been shown to possess potent anti-inflammatory properties.[4][8][9]
The anti-inflammatory effects are often attributed to the inhibition of pro-inflammatory mediators
and the modulation of key signaling pathways such as the NF-kB pathway.[8][9] Compounds
isolated from Cudrania tricuspidata have been observed to decrease the production of
inflammatory cytokines like IL-6 and IL-8.[4]

Neuroprotective Effects

Several xanthones have exhibited neuroprotective activities in various experimental models.
[10][11][12][13][14] These compounds have been shown to protect neuronal cells from
oxidative stress-induced cell death.[12][13] The neuroprotective potential of xanthones makes
them interesting candidates for the investigation of treatments for neurodegenerative diseases.

Data Presentation

The following table summarizes the cytotoxic activity of several xanthones isolated from
Cudrania tricuspidata against various cancer cell lines. This data provides a comparative basis
for anticipating the potential efficacy of isocudraniaxanthone B.
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Compound Name Cancer Cell Line ICso0 (pg/mL) Reference
Cudratricusxanthone

HCT-116 1.6 [6]
E
Cudratricusxanthone

SMMC-7721 2.5 [6]
G
Cudraxanthone M SGC-7901 3.2 [6]
Toxyloxanthone C BGC-823 4.1 [6]
Cudratricusxanthone

HCT-116 1.3 [6]
B
Cudratricusxanthone
5 SMMC-7721 2.8 [6]
Xanthone V(1a) SGC-7901 5.4 [6]

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
isocudraniaxanthone B are crucial for advancing research. The following are generalized
methodologies that can be adapted for this specific compound.

Isolation from Natural Sources

Obijective: To isolate and purify isocudraniaxanthone B from plant material (e.g., root bark of
Cudrania tricuspidata).

Methodology:

o Extraction: The air-dried and powdered root bark is extracted with methanol at room
temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.
[15]

» Fractionation: The crude extract is suspended in water and successively partitioned with
solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.
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o Chromatographic Purification: The bioactive fraction (typically the ethyl acetate or chloroform
fraction for xanthones) is subjected to a series of chromatographic techniques, including
silica gel column chromatography, Sephadex LH-20 column chromatography, and
preparative high-performance liquid chromatography (HPLC) to isolate the pure compound.

» Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods such as *H NMR, 13C NMR, and mass spectrometry.
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Experimental Workflow: Isolation of Isocudraniaxanthone B

Plant Material \ Maceration (So\vem Exlraumrﬁ Liquid-L Solvent Partitioning Fractionation Column
(9. Cuana viuspidata oot bark) | (_ etnano) ] (Hexane, Chioroform, Ethyl Acetate) (Siica Gel, Sephadex LH-20)

Fine Purification

W) __,.( stucwral Elucidation
(NMR, MS)

Preparative HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [isocudraniaxanthone B CAS number and molecular
formula C19H1806]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043953#isocudraniaxanthone-b-cas-number-and-
molecular-formula-c19h1806]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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